Cas no 59957-97-0 (11a-methoxy-4a,6a,7,10-tetramethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9,10,11,11a,12a,13,13a,13b,14,15,15a-docosahydronaphtho[2'',1'':4',5']indeno[1',2':5,6]pyrano[3,2-b]pyridin-2-amine)

• Product Name: 11a-methoxy-4a,6a,7,10-tetramethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9,10,11,11a,12a,13,13a,13b,14,15,15a-docosahydronaphtho[2'',1'':4',5']indeno[1',2':5,6]pyrano[3,2-b]pyridin-2-amine
• CAS No: 59957-97-0
• Molecular Formula: C₂₈H₄₆N₂O₂
• Molecular Weight: 442.67704
• CID: 1617504
• PubChem ID: 191544

11a-methoxy-4a,6a,7,10-tetramethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9,10,11,11a,12a,13,13a,13b,14,15,15a-docosahydronaphtho[2'',1'':4',5']indeno[1',2':5,6]pyrano[3,2-b]pyridin-2-amine Properties

Names and Identifiers

• 11a-methoxy-4a,6a,7,10-tetramethyl-1,2,3,4,4a,4b,5,6,6a,6b,7,9,10,11,11a,12a,13,13a,13b,14,15,15a-docosahydronaphtho[2'',1'':4',5']indeno[1',2':5,6]pyrano[3,2-b]pyridin-2-amine
• (25β)-16α,23-Epoxy-23-methoxy-16,28-seco-5α-solanid-22(28)-en-3β-amine
• Solacasine
• (3beta,5alpha,16alpha,25beta)-16,23-Epoxy-23-methoxy-16,28-secosolanid-22(28)-en-3-amine
• DTXSID20975382
• 59957-97-0

• InChIKey： YKFOODAHZUOWHM-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H46N2O2/c1-16-14-28(31-5)25(30-15-16)17(2)24-23(32-28)13-22-20-7-6-18-12-19(29)8-10-26(18,3)21(20)9-11-27(22,24)4/h16-24H,6-15,29H2,1-5H3
• SMILES： COC12CC(C)CN=C1C(C)C1C(CC3C4CCC5CC(N)CCC5(C)C4CCC13C)O2 |c:7|

Computed Properties

• Exact Mass: 442.35618
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 442.35592871g/mol
• Heavy Atom Count: 32
• Complexity: 798
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives